Cas no 2149-70-4 (Nω-Nitro-L-arginine)

• Product Name: Nω-Nitro-L-arginine
• CAS No: 2149-70-4
• MF: C₆H₁₃N₅O₄
• MW: 219.198520421982
• MDL: MFCD00007033
• CID: 42530
• PubChem ID: 440005
• Update Time: 2025-04-18

Nω-Nitro-L-arginine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-5-(3-nitroguanidino)pentanoic acid
• N5-(Nitroamidino)-L-2,5-diaminopentanoic acid
• N'-Nitro-L-arginine
• Nomega-Nitro-L-arginine
• H-A(NO2)-OH
• H-Arg(NO?)-OH
• H-Arg(NO2)-OH
• L-NNA
• N~5~-[imino(nitroamino)methyl]-L-ornithine
• Ng-Nitro-L-arginine
• Nitro-L-arginine
• N-ω-Nitro-L-arginine
• Nω-Nitro-L-arginine
• (S)-2-Aminobut-3-enoic acid
• 4-Nitrophenyl α-D-glucopyranoside
• ARG(NO2)
• H-ARG(NO2)-OME
• L-NA
• L-NA,L-NNA
• L-NG-nitroarginine
• L-NNA N5-(Nitroamidino)-L-2,5-diaminopentanoic acid NG-NO2-L-Arg
• L-NO2ARG
• L-NOARG
• NG-NO2-L-ARG
• nitroarginine
• Nω-Nitro-L-arginine (L-NNA)
• N-Nitro-L-arginine
• N(G)-Nitro-L-arginine
• N-OMEGA-NITRO-L-ARGININE
• N(G)-Nitroarginine
• N (g)-NITRO-L-ARGININE
• N(omega)-Nitro-L-arginine
• 7O8V7H6P2J
• MRAUNPAHJZDYCK-BYPYZUCNSA-N
• L-nitroarginine
• NNA
• Ornithine, N(5)-(nitroamidino)-, L-
• N~5~-(N-nitrocarbamimidoyl)-L-ornithine
• Nor

• MDL： MFCD00007033
• Inchi： 1S/C6H13N5O4/c7-4(5(12)13)2-1-3-9-6(8)10-11(14)15/h4H,1-3,7H2,(H,12,13)(H3,8,9,10)/t4-/m0/s1
• InChI Key： MRAUNPAHJZDYCK-BYPYZUCNSA-N
• SMILES： OC([C@H](CCC/N=C(\N)/N[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 219.09700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -3.6
• Topological Polar Surface Area: 160

Experimental Properties

• Color/Form: White powder
• Density: 1.4177 (rough estimate)
• Melting Point: 257 ºC (dec.)
• Boiling Point: 462.4℃ at 760 mmHg
• Refractive Index: 1.8000 (estimate)
• PSA: 157.05000
• LogP: 0.58920
• Specific Rotation: 23.5 º (c=4, 2N HCl 24 ºC)

Nω-Nitro-L-arginine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• RTECS：RM2982100
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters